Cas no 104604-59-3 (2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9CI))

• Product Name: 2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9CI)
• CAS No: 104604-59-3
• MF: C₂₃H₂₀N₂O₃S
• MW: 404.481504440308
• CID: 186700
• PubChem ID: 128603
• Update Time: 2025-04-19

2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9CI)
• 10-[2-(hydroxymethyl)pyrrolidine-1-carbonyl]-8-phenylthieno[2,3-a]quinolizin-7-one
• 2-(hydroxymethyl)-1-((7-oxo-8-phenyl-7H-thieno(2,3-a)quinolizin-10-yl)carbonyl)pyrrolidine
• 2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9C...
• 7H-Thieno[2,3-a]quinolizine,2-pyrrolidinemethanol deriv.
• ACMC-20m7dj
• AG-D-17019
• AGN-PC-000MS6
• CTK4A3157
• SureCN9336544
• 104604-59-3
• HOTQP
• DTXSID50909054
• SCHEMBL9338304
• 10-[(2R)-2-(hydroxymethyl)pyrrolidine-1-carbonyl]-8-phenylthieno[2,3-a]quinolizin-7-one
• 10-[2-(Hydroxymethyl)pyrrolidine-1-carbonyl]-8-phenyl-7H-thieno[2,3-a]quinolizin-7-one

• Inchi： 1S/C23H20N2O3S/c26-14-17-7-4-10-24(17)23(28)19-13-18(15-5-2-1-3-6-15)22(27)25-11-8-16-9-12-29-21(16)20(19)25/h1-3,5-6,8-9,11-13,17,26H,4,7,10,14H2/t17-/m1/s1
• InChI Key： UBUSBVSRCKDQNL-QGZVFWFLSA-N
• SMILES： S1C=CC2C=CN3C(C(C4C=CC=CC=4)=CC(=C3C1=2)C(N1CCC[C@@H]1CO)=O)=O

Computed Properties

• Exact Mass: 404.11900
• Monoisotopic Mass: 404.119463
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1
• XLogP3: 2.6

Experimental Properties

• Density: 1.44
• Boiling Point: 699.3°Cat760mmHg
• Flash Point: 376.7°C
• Refractive Index: 1.735
• PSA: 90.26000
• LogP: 3.71600